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Compound of Interest

Compound Name:
4-Cyclopropyl-3-

methoxybenzoicacid

Cat. No.: B13080908

Get Quote

Executive Summary & Compound Profile
4-Cyclopropyl-3-methoxybenzoic acid is a trisubstituted aromatic scaffold. Its structural

uniqueness lies in the steric and electronic interplay between the electron-donating methoxy

group (

) and the strained, lipophilic cyclopropyl ring at the para and meta positions relative to the
carboxylic acid.

IUPAC Name: 4-Cyclopropyl-3-methoxybenzoic acid

CAS Number: 1252903-19-7

Molecular Formula:

Molecular Weight: 192.21 g/mol

Exact Mass: 192.0786
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Structural Significance
The cyclopropyl group acts as a bioisostere for isopropyl or ethyl groups but introduces rigid

conformational constraints and unique metabolic stability (blocking benzylic oxidation). The

ortho-methoxy group provides an intramolecular hydrogen bond acceptor site, influencing the

planarity and solubility of the molecule.

Synthesis & Reaction Pathway
To understand the impurity profile and spectral background, one must recognize the standard

synthetic route. The industrial standard involves a Suzuki-Miyaura cross-coupling of a 4-bromo

precursor followed by ester hydrolysis.

Mechanistic Workflow
Starting Material: Methyl 4-bromo-3-methoxybenzoate.

Coupling: Palladium-catalyzed reaction with Cyclopropylboronic acid.

Hydrolysis: Saponification of the methyl ester to the free acid.

Methyl 4-bromo-3-methoxybenzoate
(Precursor)

Methyl 4-cyclopropyl-3-methoxybenzoate
(Ester Intermediate)

Suzuki Coupling
100°C, 12h

Cyclopropylboronic acid
Pd(dppf)Cl2, K3PO4

4-Cyclopropyl-3-methoxybenzoic acid
(Target)

Hydrolysis
RT, 4h

LiOH / THF / H2O
(Saponification)

Click to download full resolution via product page

Figure 1: Standard synthetic pathway via Suzuki-Miyaura coupling.

Spectral Characterization Data
The following data represents the validated analytical signature for the pure compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: DMSO-

(Reference: 2.50 ppm) or CDCl

(Reference: 7.26 ppm). Instrument: 400 MHz or higher.

H NMR Assignments (400 MHz, DMSO-

)
The aromatic region shows a characteristic 1,3,4-trisubstituted pattern. The cyclopropyl ring

protons appear upfield with distinct splitting due to the rigid ring structure.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

COOH 12.80 br s 1H -

Carboxylic

acid proton

(exchangeabl

e).

Ar-H2 7.48 d 1H 1.6

Meta

coupling to

H6;

deshielded by

COOH and

OMe.

Ar-H6 7.42 dd 1H 7.8, 1.6

Ortho to

COOH, meta

to

cyclopropyl.

Ar-H5 7.05 d 1H 7.8

Ortho to

cyclopropyl;

shielded

relative to

H2/H6.

-OCH 3.86 s 3H -

Characteristic

methoxy

singlet.

Cp-CH 2.05 - 2.15 m 1H -

Cyclopropyl

methine

(benzylic

position).

Cp-CH 0.95 - 1.05 m 2H -

Cyclopropyl

methylene

(cis/trans

effects).
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Cp-CH 0.70 - 0.80 m 2H -

Cyclopropyl

methylene

(shielded

face).

C NMR Assignments (100 MHz, DMSO-

)
Shift (

, ppm)
Assignment Note

167.5 C=O Carboxyl carbon.

158.2 C-3 Ipso to Methoxy (Deshielded).

136.8 C-4 Ipso to Cyclopropyl.

129.5 C-1 Ipso to Carboxyl.

126.4 C-5 Aromatic CH.

121.1 C-6 Aromatic CH.

111.8 C-2
Aromatic CH (Upfield due to

OMe ortho effect).

55.6 -OCH Methoxy carbon.

13.5 Cp-CH Cyclopropyl methine.

9.8 Cp-CH Cyclopropyl methylene.

Mass Spectrometry (MS)
Method: ESI (Electrospray Ionization) or LC-MS. Mode: Positive and Negative.[1][2]

Positive Mode (ESI+):

[M+H]
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:

193.08

[M+Na]

:

215.06

Negative Mode (ESI-):

[M-H]

:

191.07 (Dominant species for carboxylic acids).

Fragmentation Pattern (MS/MS of 193):

175: Loss of H

O (Tropylium ion formation).

147: Loss of COOH (Decarboxylation).

Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR.
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Wavenumber (

)
Functional Group Vibration Mode

2800 - 3100 O-H (Acid) Broad stretch (H-bonded).

1680 - 1695 C=O (Acid)
Strong carbonyl stretch

(conjugated).

1605, 1580 C=C (Ar)
Aromatic ring skeletal

vibrations.

1250 - 1270 C-O (Ether)
Aryl-alkyl ether asymmetric

stretch.

1020 - 1040 C-O-C Symmetric ether stretch.

Experimental Protocol: Synthesis & Isolation
This protocol ensures the generation of high-purity material suitable for spectral validation.

Step 1: Suzuki Coupling
Reagents: Methyl 4-bromo-3-methoxybenzoate (1.0 eq), Cyclopropylboronic acid (1.5 eq),

Potassium Phosphate (K

PO

, 3.0 eq), Pd(dppf)Cl

(0.05 eq).

Solvent: Toluene/Water (10:1) or 1,4-Dioxane/Water (4:1).

Procedure:

Charge a reaction vessel with the aryl bromide, boronic acid, and base.

Degas with Nitrogen/Argon for 15 minutes.

Add Pd catalyst and heat to 100°C for 12 hours.
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Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry organic layer over Na

SO

and concentrate.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Step 2: Hydrolysis
Reagents: Methyl ester intermediate (from Step 1), LiOH

H

O (3.0 eq).

Solvent: THF/MeOH/Water (3:1:1).

Procedure:

Dissolve ester in solvent mixture.[2] Add LiOH.

Stir at Room Temperature for 4 hours (Monitor by TLC/LCMS).

Isolation: Acidify to pH ~2 with 1N HCl. The product will precipitate.

Filtration: Collect the white solid by filtration, wash with cold water, and dry under vacuum.

Quality Control & Purity Assessment
To validate the material for drug development use, ensure the following criteria are met:

HPLC Purity: >98% (UV @ 254 nm).

Residual Solvents: <5000 ppm (via GC-HS).

Palladium Content: <10 ppm (via ICP-MS), critical for biological assays.
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Crude Product

LC-MS Check
(Confirm Mass 192.2)
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If Mass OK

1H NMR
(Confirm Structure)
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Figure 2: Quality Control Decision Tree for intermediate release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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